Cas no 564483-41-6 (Morpholine, 4-(4-butylphenyl)-)
564483-41-6 structure
Product Name:Morpholine, 4-(4-butylphenyl)-
CAS No:564483-41-6
MF:C14H21NO
MW:219.322643995285
CID:1602345
PubChem ID:21696381
Update Time:2025-04-21
Morpholine, 4-(4-butylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Morpholine, 4-(4-butylphenyl)-
- 564483-41-6
- HS-3987
- SCHEMBL3399680
- DTXSID501309868
- 4-(4-Butylphenyl)morpholine
-
- Inchi: 1S/C14H21NO/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16-12-10-15/h5-8H,2-4,9-12H2,1H3
- InChI Key: NWPDMLURPHHFJU-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=CC(=CC=2)CCCC)CC1
Computed Properties
- Exact Mass: 219.16243
- Monoisotopic Mass: 219.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
Morpholine, 4-(4-butylphenyl)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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